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Compound of Interest

Compound Name: 3'-Nitroacetanilide

Cat. No.: B085905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of 3'-
Nitroacetanilide, including Nuclear Magnetic Resonance (NMR) and Infrared (IR) data.

Detailed experimental protocols for the synthesis and spectroscopic analysis are also

presented to facilitate reproducibility and further investigation of this compound.

Spectroscopic Data
The following tables summarize the key spectroscopic data for 3'-Nitroacetanilide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data for 3'-Nitroacetanilide
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Chemical Shift (δ) ppm Multiplicity Assignment

10.4 Singlet -NH

8.63 Singlet H-2'

7.91 Doublet H-6'

7.89 Doublet H-4'

7.60 Triplet H-5'

2.12 Singlet -CH₃

Solvent: DMSO-d₆

Table 2: Predicted ¹³C NMR Spectroscopic Data for 3'-Nitroacetanilide

Chemical Shift (δ) ppm Assignment

169.0 C=O (amide)

148.5 C-3' (C-NO₂)

140.0 C-1' (C-NH)

130.5 C-5'

125.0 C-6'

118.0 C-4'

114.0 C-2'

24.5 -CH₃

Note: This is a predicted spectrum based on typical chemical shift ranges for the respective

functional groups.

Infrared (IR) Spectroscopy
Table 3: IR Spectroscopic Data for 3'-Nitroacetanilide
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Wavenumber (cm⁻¹) Assignment

3300 - 3350 N-H Stretch

3100 - 3000 Aromatic C-H Stretch

~1700 C=O Stretch (Amide I)

1600 - 1475 Aromatic C=C Bending

~1530 N-O Asymmetric Stretch (NO₂)

~1350 N-O Symmetric Stretch (NO₂)

Technique: KBr Disc

Experimental Protocols
Synthesis of 3'-Nitroacetanilide
3'-Nitroacetanilide can be synthesized via the nitration of acetanilide.

Materials:

Acetanilide

Glacial Acetic Acid

Concentrated Sulfuric Acid

Concentrated Nitric Acid

Ice

Ethanol

Procedure:

In a flask, dissolve acetanilide in glacial acetic acid.

Cool the mixture in an ice bath.
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Slowly add concentrated sulfuric acid to the cooled solution while stirring.

In a separate beaker, prepare a nitrating mixture of concentrated nitric acid and concentrated

sulfuric acid, and cool it in an ice bath.

Add the cold nitrating mixture dropwise to the acetanilide solution, maintaining a low

temperature.

After the addition is complete, allow the reaction mixture to stand at room temperature for a

period of time.

Pour the reaction mixture over crushed ice to precipitate the crude 3'-Nitroacetanilide.

Filter the precipitate and wash with cold water.

Recrystallize the crude product from ethanol to obtain pure 3'-Nitroacetanilide.

Spectroscopic Analysis
¹H and ¹³C NMR Spectroscopy

Instrumentation:

A 400 MHz (or higher) NMR spectrometer.

Sample Preparation:

Dissolve approximately 10-20 mg of the purified 3'-Nitroacetanilide in approximately 0.7 mL

of deuterated dimethyl sulfoxide (DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

Acquire the ¹H NMR spectrum.

Acquire the ¹³C NMR spectrum.
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Process the spectra by applying Fourier transformation, phase correction, and baseline

correction.

Reference the chemical shifts to the residual solvent peak of DMSO-d₆ (δ 2.50 ppm for ¹H

and δ 39.52 ppm for ¹³C).

FT-IR Spectroscopy

Instrumentation:

A Fourier-Transform Infrared (FT-IR) spectrometer.

Sample Preparation (KBr Pellet Method):

Thoroughly grind 1-2 mg of the purified 3'-Nitroacetanilide with approximately 100-200 mg

of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle.

Place a portion of the resulting fine powder into a pellet-pressing die.

Press the powder under high pressure to form a transparent or semi-transparent pellet.

Data Acquisition:

Place the KBr pellet in the sample holder of the FT-IR spectrometer.

Record the infrared spectrum, typically in the range of 4000-400 cm⁻¹.

Workflow and Logical Relationships
The following diagram illustrates the workflow for the synthesis and subsequent spectroscopic

analysis of 3'-Nitroacetanilide.
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Workflow for Synthesis and Spectroscopic Analysis of 3'-Nitroacetanilide
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Caption: Synthesis and Spectroscopic Analysis Workflow.
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To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 3'-
Nitroacetanilide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085905#spectroscopic-data-for-3-nitroacetanilide-
nmr-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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